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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B1329941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Reactive Red 180 is a synthetic azo dye belonging to the vinyl sulfone class of reactive

dyes. These dyes are characterized by the presence of a vinyl sulfone group (-SO₂CH=CH₂) or

its precursor, the β-sulfatoethylsulfone group (-SO₂CH₂CH₂OSO₃Na), which can form a

covalent bond with the hydroxyl groups of cellulosic fibers under alkaline conditions. This

property imparts high wash fastness to the dyed substrates. Due to its vibrant red shade and

excellent fixation properties, Reactive Red 180 is widely used in the textile industry for dyeing

cotton and other cellulosic materials. Beyond its industrial applications, its chemical properties

and potential for modification make it a subject of interest in various research fields, including

analytical chemistry and material science.

Chemical Structure and Properties
The chemical identity of C.I. Reactive Red 180 is well-established, although minor variations in

reported molecular formulas and weights exist, likely due to different salt forms or states of

protonation. The most consistently reported and credible structural information is presented

below.

Table 1: Chemical Identification of C.I. Reactive Red 180
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Identifier Value

IUPAC Name

tetrasodium;5-benzamido-4-hydroxy-3-[[1-

sulfonato-6-(2-

sulfonatooxyethylsulfonyl)naphthalen-2-

yl]diazenyl]naphthalene-2,7-disulfonate[1]

CAS Number 72828-03-6[2][3][4]

Alternate CAS 98114-32-0[1][5]

C.I. Name Reactive Red 180[2]

Molecular Formula C₂₉H₁₉N₃Na₄O₁₇S₅[1][2]

SMILES

O=S(C1=C(/N=N/C2=CC=C3C=C(S(=O)

(CCOS(=O)(O[Na])=O)=O)C=CC3=C2S(=O)

(O[Na])=O)C(O)=C4C(NC(C5=CC=CC=C5)=O)

=CC(S(=O)(O[Na])=O)=CC4=C1)(O[Na])=O[6]

InChIKey XWPJKMFRMGRVEU-UHFFFAOYSA-J[1]

Table 2: Physicochemical Properties of C.I. Reactive Red 180

Property Value Reference

Molecular Weight 933.76 g/mol [2][6]

Appearance Red to dark red powder [7]

Solubility in Water 50 g/L [2]

Hydrogen Bond Donor Count 2 [1]

Rotatable Bond Count 8 [1]

Topological Polar Surface Area 388 Å² [1]

Mechanism of Action: The Vinyl Sulfone Reactive
Group
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The reactivity of Reactive Red 180 is attributed to its vinyl sulfone group. Under alkaline

conditions, the β-sulfatoethylsulfone precursor undergoes an elimination reaction to form the

highly electrophilic vinyl sulfone moiety. This vinyl sulfone group then readily reacts with

nucleophiles, such as the hydroxyl groups of cellulose, via a Michael-type addition reaction.

This forms a stable, covalent ether bond between the dye molecule and the fiber, resulting in

excellent wash fastness.[8]

The general reaction scheme is as follows:

Activation (Elimination): Dye-SO₂-CH₂-CH₂-OSO₃⁻ + OH⁻ → Dye-SO₂-CH=CH₂ + SO₄²⁻ +

H₂O

Covalent Bonding (Michael Addition): Dye-SO₂-CH=CH₂ + Cell-OH → Dye-SO₂-CH₂-CH₂-O-

Cell

The reactivity of the vinyl sulfone group is a key parameter influencing the dyeing performance.

The rate of this reaction is dependent on factors such as pH, temperature, and the presence of

catalysts.

Activation Step

Covalent Bonding

Dye-SO₂-CH₂-CH₂-OSO₃⁻

(β-sulfatoethylsulfone form) Dye-SO₂-CH=CH₂

(Vinyl sulfone form)

Elimination

SO₄²⁻ + H₂O

Cell-OH
(Cellulose fiber)

Dye-SO₂-CH₂-CH₂-O-Cell
(Covalently bonded dye)

Michael Addition

OH⁻
(Alkali)

Click to download full resolution via product page

Fig. 1: Reaction mechanism of Reactive Red 180 with cellulose.
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Experimental Protocols
Spectrophotometric Quantification of Reactive Red 180
This protocol describes the determination of the concentration of Reactive Red 180 in an

aqueous solution using UV-Visible spectrophotometry.

Methodology:

Preparation of Standard Solutions:

Accurately weigh approximately 100 mg of Reactive Red 180 standard and dissolve it in

100 mL of deionized water to prepare a stock solution of 1 mg/mL.

Perform serial dilutions of the stock solution to prepare a series of standard solutions with

concentrations ranging from, for example, 5 to 50 mg/L.

Spectrophotometric Measurement:

Set the spectrophotometer to scan the visible range (e.g., 400-700 nm) to determine the

wavelength of maximum absorbance (λmax). For similar red azo dyes, the λmax is

typically around 512-540 nm.[9][10]

Measure the absorbance of each standard solution at the determined λmax using

deionized water as a blank.

Calibration Curve:

Plot a graph of absorbance versus the concentration of the standard solutions.

Perform a linear regression analysis to obtain the equation of the calibration curve (y = mx

+ c), where y is the absorbance, x is the concentration, m is the slope, and c is the y-

intercept. The R² value should be close to 1 for a good linear fit.

Sample Analysis:

Dilute the unknown sample solution, if necessary, to bring its absorbance within the linear

range of the calibration curve.
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Measure the absorbance of the diluted unknown sample at the λmax.

Calculate the concentration of Reactive Red 180 in the unknown sample using the

equation of the calibration curve.

HPLC Analysis for Purity and Hydrolysis Assessment
This protocol provides a general method for the analysis of Reactive Red 180 and its

hydrolyzed form using High-Performance Liquid Chromatography (HPLC). This is crucial for

assessing the purity of the dye and for studying the kinetics of its reaction and hydrolysis.

Methodology:

Instrumentation and Columns:

An HPLC system equipped with a UV-Visible or photodiode array (PDA) detector.

A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly

used.

Mobile Phase Preparation:

A gradient elution is often employed for the separation of the reactive and hydrolyzed

forms of the dye.

Solvent A: Acetonitrile containing an ion-pairing agent such as 0.025 M

tetrabutylammonium bromide.

Solvent B: A mixture of Solvent A and an aqueous buffer (e.g., 30:70 v/v), where the

aqueous component contains a buffer salt like 0.05 M ammonium dihydrogen phosphate.

The exact gradient program (i.e., the change in the percentage of Solvent A and B over

time) needs to be optimized for the specific separation.

Sample Preparation:

Dissolve the Reactive Red 180 sample in the mobile phase or deionized water to a

suitable concentration (e.g., 100 mg/L).
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Filter the sample through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Flow rate: Typically 1 mL/min.

Injection volume: 20 µL.

Detection wavelength: The λmax of Reactive Red 180.

Column temperature: Room temperature or controlled at a specific temperature (e.g., 25

°C).

Data Analysis:

The unhydrolyzed (reactive) and hydrolyzed forms of the dye will have different retention

times. The hydrolyzed form, being more polar, is expected to elute earlier.

The peak areas can be used to determine the relative amounts of the reactive and

hydrolyzed dye, and thus the purity of the sample.

Reductive Cleavage and LC-ESI-MS/MS Analysis for
Identification in Complex Matrices
This advanced protocol is suitable for the identification of Reactive Red 180 when it is

covalently bound to a matrix, such as in dyed textiles or potentially in biological samples. The

method involves the chemical cleavage of the azo bond to yield characteristic aromatic amines,

which are then identified by LC-ESI-MS/MS.[11]

Methodology:

Sample Preparation and Reductive Cleavage:

For a textile sample, a small piece of the dyed fabric is used.

The sample is treated with a reducing agent, such as a solution of tin(II) chloride (SnCl₂) in

hydrochloric acid (HCl) (e.g., 250 mg/mL in 20% HCl).
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The mixture is heated (e.g., at 100 °C) until the color is discharged, indicating the

cleavage of the azo bond.

Solid-Phase Extraction (SPE) Cleanup:

The resulting solution containing the cleavage products is centrifuged to remove any solid

debris.

The supernatant is then passed through an appropriate SPE cartridge to concentrate the

analytes and remove interfering substances.

LC-ESI-MS/MS Analysis:

Liquid Chromatography: The cleaned-up sample is injected into an LC system, typically

with a C18 column, and a gradient elution using formic acid-acidified water and acetonitrile

is applied to separate the cleavage products.

Mass Spectrometry: The eluent from the LC is introduced into an electrospray ionization

(ESI) source of a tandem mass spectrometer (MS/MS).

The mass spectrometer is operated in both positive and negative ion modes to detect the

characteristic cleavage products of Reactive Red 180. The specific masses of the parent

ions and their fragmentation patterns are used for unambiguous identification.
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Fig. 2: Workflow for the identification of bound Reactive Red 180.

Applications in Research
While the primary application of Reactive Red 180 is in the textile industry, its properties lend it

to several research applications:
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Wastewater Treatment Studies: Due to its prevalence in textile effluents, Reactive Red 180
is often used as a model compound for developing and evaluating new methods for dye

removal and degradation, such as advanced oxidation processes, adsorption, and

bioremediation.[12][13][14]

Analytical Method Development: It serves as a standard for the development of analytical

techniques for the detection and quantification of reactive dyes in various matrices.[11]

Fluorescent Probe Potential: Although not a classic fluorophore, some reactive dyes exhibit

fluorescence. Further research could explore the potential of Reactive Red 180 or its

derivatives as fluorescent labels for biological molecules, leveraging its reactive group for

covalent attachment.[6]

Conclusion
C.I. Reactive Red 180 is a commercially significant vinyl sulfone reactive dye with well-defined

chemical and physical properties. Its mechanism of action, involving the formation of a covalent

bond with cellulosic substrates, ensures high fastness. The analytical protocols outlined in this

guide, including spectrophotometry, HPLC, and LC-MS/MS, provide a framework for its

quantification, purity assessment, and identification in complex matrices. While its primary role

is industrial, its use as a model compound in environmental and analytical research

underscores its broader scientific relevance. Future investigations into its potential applications,

for instance as a fluorescent probe, could open new avenues for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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